Cas no 2877659-54-4 (2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol
• CAS No: 2877659-54-4
• MF: C₁₇H₂₇BrN₆O
• MW: 411.339882135391
• CID: 5330396
• PubChem ID: 165434166
• Update Time: 2025-07-10

2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• F6790-1076
• AKOS040873373
• 2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol
• 2877659-54-4
• 4-[6-[4-(2-Bromo-2-propen-1-yl)-1-piperazinyl]-3-pyridazinyl]-1-piperazineethanol

• Inchi： 1S/C17H27BrN6O/c1-15(18)14-22-6-10-24(11-7-22)17-3-2-16(19-20-17)23-8-4-21(5-9-23)12-13-25/h2-3,25H,1,4-14H2
• InChI Key： KYZCGLABXDVLJW-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NN=C(N3CCN(CC(Br)=C)CC3)C=C2)CC1

Computed Properties

• Exact Mass: 410.14297g/mol
• Monoisotopic Mass: 410.14297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.6±55.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol

Introduction to 2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol (CAS No. 2877659-54-4)

2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol, with the CAS number 2877659-54-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as piperazines, which are widely used in the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology.

The molecular structure of 2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol is characterized by the presence of a piperazine ring and a pyridazine moiety, both of which are key pharmacophores that contribute to its biological activity. The bromoalkenyl substituent on the piperazine ring adds further complexity and modulates the compound's interactions with biological targets. This unique combination of structural elements makes it a promising candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol in various therapeutic contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that it selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation and are often dysregulated in cancer cells. This selective inhibition suggests that the compound could be developed into a targeted therapy for certain types of cancer.

In addition to its anticancer properties, 2-(4-{6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-y l)ethan - 1 - ol has also shown promise in the treatment of neurological disorders. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively crosses the blood-brain barrier and modulates neurotransmitter systems associated with mood disorders such as depression and anxiety. The study found that it enhances serotonin and dopamine levels in the brain, suggesting its potential as an antidepressant or anxiolytic agent.

The pharmacokinetic properties of 2-(4-{6-[4-(2-bromoprop - 2 - en - 1 - yl ) p ipe r az i n - 1 - y l ] pyri d az i n - 3 - y l } pi pe r az i n - 1 - y l ) e t h an - 1 - o l have been extensively studied to ensure its suitability for clinical applications. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a drug candidate to progress through clinical trials. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

Safety and toxicity assessments are critical components of drug development, and preliminary studies on 2-(4-{6-[4-(2-bromoprop - 2 - en - 1 - yl ) p ipe r az i n - 1 - y l ] pyri d az i n - 3 - y l } pi pe r az i n - 1 - y l ) e t h an - 1 - o l have been encouraging. In vitro and in vivo assays have demonstrated that it has low cytotoxicity and does not induce significant genotoxic effects. These findings support its potential for further clinical evaluation.

The synthesis of 2-(4-{6-[4-(2-bromoprop - 2 - en - 1 - yl ) p ipe r az i n - 1 - y l ] pyri d az i n - 3 - y l } pi pe r az i n - 1 - y l ) e t h an - 1 - o l involves several steps, including the formation of the piperazine ring and the introduction of the bromoalkenyl substituent. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the efficiency of large-scale production but also ensure the consistency and quality required for pharmaceutical applications.

In conclusion, 2-(4-{6-[4-(2-bromoprop -- 2 -- en -- 1 -- yl ) p ipe r az i n -- 1 -- yl ] pyri d az i n -- 3 -- yl } pi pe r az i n -- 1 -- yl ) e t h an -- 1 -- o l (CAS No. 2877659--54--4) is a promising compound with diverse therapeutic potentials. Its unique molecular structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.